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Compound Name: 2-Chlorocinnamic acid

Cat. No.: B1195007 Get Quote

An In-depth Technical Guide to 2-
Chlorocinnamic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chlorocinnamic acid, a

chlorinated derivative of the naturally occurring organic acid, cinnamic acid. This document

details its chemical and physical properties, provides an experimental protocol for its synthesis,

and discusses its potential biological activities. The information is curated for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Chemical and Physical Properties
2-Chlorocinnamic acid, with the CAS number 3752-25-8, is a white to light yellow crystalline

powder.[1] It is characterized by a molecular weight of approximately 182.60 g/mol .[1] A

summary of its key physicochemical properties is presented in the table below.
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Property Value Reference

CAS Number 3752-25-8 [1]

Molecular Formula C₉H₇ClO₂ [1]

Molecular Weight 182.60 g/mol [1]

IUPAC Name
(2E)-3-(2-chlorophenyl)prop-2-

enoic acid
[1]

Appearance
White to light yellow crystal

powder

Melting Point 208-210 °C

Solubility

Insoluble in water; Soluble in

ethanol, ethyl acetate,

chloroform, dichloromethane,

DMSO, and acetone.

Synthesis of 2-Chlorocinnamic Acid: The
Knoevenagel-Doebner Condensation
A common and efficient method for the synthesis of 2-Chlorocinnamic acid is the

Knoevenagel-Doebner condensation. This reaction involves the condensation of an aromatic

aldehyde (2-chlorobenzaldehyde) with an active methylene compound (malonic acid) in the

presence of a basic catalyst.

Experimental Protocol
Materials and Reagents:

2-Chlorobenzaldehyde

Malonic acid

Pyridine (solvent)

Piperidine (catalyst)
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1 M Hydrochloric acid

Ethanol (95% for recrystallization)

Distilled water

Equipment:

100 mL Round-bottom flask

Reflux condenser

Heating mantle or oil bath

Magnetic stirrer and stir bar

Büchner funnel and vacuum flask

Beakers

pH paper or pH meter

Procedure:

Reaction Setup: In a 100 mL round-bottom flask, combine 2-chlorobenzaldehyde and 1.5

equivalents of malonic acid.

Addition of Catalyst and Solvent: To the flask, add pyridine as the solvent and a catalytic

amount of piperidine.

Reflux: Assemble a reflux condenser on the flask and heat the mixture to 90-100 °C using a

heating mantle or oil bath, with continuous stirring.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC). The reaction is typically complete within 3-4 hours.

Work-up: Once the reaction is complete, allow the mixture to cool to room temperature.

Slowly pour the reaction mixture into a beaker containing cold water while stirring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation: Acidify the aqueous mixture by the dropwise addition of 1 M hydrochloric acid

until the pH reaches approximately 2-3. This will cause the crude 2-Chlorocinnamic acid to

precipitate out of the solution.

Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

solid with cold water to remove any residual impurities.

Purification: The crude product can be purified by recrystallization from a minimal amount of

hot 95% ethanol to yield pure 2-Chlorocinnamic acid.

Drying and Characterization: Dry the purified crystals in a vacuum oven. The final product

can be characterized by determining its melting point and using spectroscopic methods such

as FTIR, ¹H NMR, and ¹³C NMR.
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Experimental Workflow: Synthesis of 2-Chlorocinnamic Acid

Reaction

Work-up and Isolation

Purification and Analysis

1. Combine 2-Chlorobenzaldehyde
and Malonic Acid

2. Add Pyridine and
 a catalytic amount of Piperidine

3. Heat under reflux
(90-100 °C, 3-4 hours)

4. Cool reaction mixture and
pour into cold water

5. Acidify with 1M HCl to pH 2-3

6. Collect precipitate by
vacuum filtration

7. Wash solid with cold water

8. Recrystallize from
hot 95% Ethanol

9. Dry purified product
in a vacuum oven

10. Characterize by MP, FTIR,
¹H NMR, ¹³C NMR
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Caption: A flowchart illustrating the key steps in the synthesis of 2-Chlorocinnamic acid via

the Knoevenagel-Doebner condensation.

Biological Activity and Potential Applications
Cinnamic acid and its derivatives are known to exhibit a wide range of biological activities,

including antimicrobial, antioxidant, anti-inflammatory, and antitumor properties.[2] While

research specifically on 2-Chlorocinnamic acid is more limited compared to other derivatives,

it has been identified as an inhibitor of certain enzymes. For instance, it has been shown to be

a regiospecific inhibitor of malonic and 2-methoxycinnamic acid decarboxylases.

The mechanism of action for many cinnamic acid derivatives involves the modulation of key

signaling pathways. For example, some derivatives have been shown to exert anti-

inflammatory effects by inhibiting the NF-κB and MAPK signaling pathways.[3] In the context of

cancer, some cinnamic acid derivatives are known to induce apoptosis.

Given its structural similarity to other biologically active cinnamic acids, 2-Chlorocinnamic
acid is a compound of interest for further investigation in drug discovery and development. Its

potential to act as an enzyme inhibitor makes it a candidate for the development of targeted

therapies.
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Conceptual Pathway: 2-Chlorocinnamic Acid as an Enzyme Inhibitor
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Caption: A diagram illustrating the conceptual role of 2-Chlorocinnamic acid as an inhibitor of

an enzymatic reaction.

This technical guide provides a foundational understanding of 2-Chlorocinnamic acid for

researchers and professionals. Further studies are warranted to fully elucidate its biological

activities and potential therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chlorocinnamic acid | C9H7ClO2 | CID 700642 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. pharmaffiliates.com [pharmaffiliates.com]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [2-Chlorocinnamic acid CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195007#2-chlorocinnamic-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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